Cas no 2228498-20-0 (tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228498-20-0
• MF: C₁₇H₂₃F₃N₂O₂
• MW: 344.371935129166
• CID: 6290688
• PubChem ID: 165695489
• Update Time: 2025-10-25

tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate
• 2228498-20-0
• EN300-1899649
• tert-butyl N-[2-(piperidin-2-yl)-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C17H23F3N2O2/c1-16(2,3)24-15(23)22-14-10-11(17(18,19)20)7-8-12(14)13-6-4-5-9-21-13/h7-8,10,13,21H,4-6,9H2,1-3H3,(H,22,23)
• InChI Key： SJAREVWHSSJULZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1CCCCN1)(F)F

Computed Properties

• Exact Mass: 344.17116247g/mol
• Monoisotopic Mass: 344.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate

Introduction to Tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228498-20-0)

Tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate, identified by its CAS number 2228498-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a tert-butyl group, a piperidin-2-yl moiety, and a trifluoromethyl substituent on the phenyl ring, contribute to its unique chemical properties and biological interactions.

The tert-butyl group at the carbamate position enhances the lipophilicity of the molecule, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. This modification also provides steric stability, preventing unwanted side reactions that could compromise the efficacy of the compound. The piperidin-2-yl ring is a common pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. Its presence in this compound suggests potential applications in modulating neurological and inflammatory pathways.

The trifluoromethyl group is another key structural element that significantly influences the pharmacokinetic and pharmacodynamic properties of the molecule. This substituent is known to increase metabolic stability and binding affinity to biological targets, making it a valuable feature in drug development. The combination of these structural components makes Tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have indicated that derivatives of this structure may exhibit inhibitory effects on various enzymes and receptors implicated in diseases such as cancer, neurodegeneration, and autoimmune disorders. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with protease enzymes, which are often overexpressed in tumor cells.

In vitro studies have demonstrated that Tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The piperidin-2-yl moiety appears to play a crucial role in mediating these effects by interacting with specific amino acid residues on target proteins. Additionally, the lipophilic nature of the molecule allows for efficient penetration across biological membranes, which is essential for therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core. The introduction of the trifluoromethyl group has been achieved using established fluorination methods, which are critical for achieving the desired pharmacological properties.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its biological activity. By modifying either the carbamate moiety or the aromatic ring, researchers can fine-tune its interactions with biological targets. For instance, replacing the tert-butyl group with other lipophilic substituents may improve solubility while maintaining potency. Similarly, altering the position or nature of the trifluoromethyl group could lead to enhanced selectivity against specific disease-related targets.

Current research is also exploring the use of this compound as a scaffold for developing novel therapeutics. Its unique structural features make it an attractive starting point for designing molecules with improved pharmacokinetic profiles and reduced toxicity. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The development of new drugs is a complex process that requires rigorous testing to ensure safety and efficacy. Preclinical studies are underway to evaluate the pharmacological properties of Tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate, including its mechanism of action, dosing regimen, and potential side effects. These studies will provide valuable insights into its therapeutic potential and guide future clinical trials.

In conclusion,Tert-butyl N-2-(piperidin-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228498-20-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of a tert-butyl group, a piperidin-2-yl moiety, and a trifluoromethyl substituent makes it a versatile candidate for further development into novel therapeutics. Continued research in this area holds great promise for addressing unmet medical needs across various therapeutic domains.